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Compound of Interest

Compound Name: Cyanomethanesulfonyl chloride

Cat. No.: B2407661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The following guide provides essential safety and logistical information for the handling and

disposal of Cyanomethanesulfonyl chloride (CAS No. 27869-04-1).[1][2][3] This document is

intended to empower laboratory personnel with the knowledge to work safely and effectively

with this reactive chemical. The protocols outlined herein are designed to be a self-validating

system, emphasizing the causality behind each procedural step to foster a deeply ingrained

culture of safety.

Understanding the Hazard: Chemical Profile of
Cyanomethanesulfonyl Chloride
Cyanomethanesulfonyl chloride is a sulfonyl chloride compound featuring a cyano group.[4]

Like other sulfonyl chlorides, its reactivity is dominated by the electrophilic sulfur atom, making

it susceptible to nucleophilic attack.[4] This reactivity, while useful in synthesis, also presents

significant hazards. It is crucial to understand that this compound is corrosive and can cause

severe skin and eye damage.[4] It is also classified as a lachrymator, meaning it can irritate the

eyes and cause tearing.[4][5] Inhalation, ingestion, or skin absorption may be harmful.[4]
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Property Value Source

Molecular Formula C2H2ClNO2S PubChem[6]

Molecular Weight 139.56 g/mol PubChem[6]

CAS Number 27869-04-1 ChemicalBook[2][3]

GHS Hazard Statements
H319: Causes serious eye

irritation
PubChem[6]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable

when handling Cyanomethanesulfonyl chloride. The following table outlines the minimum

required PPE.

Body Part Required PPE Rationale

Eyes/Face
Safety goggles and a face

shield

Provides a barrier against

chemical splashes and vapors

that can cause severe eye

irritation and damage.[7][8][9]

Hands
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Protects skin from direct

contact, which can lead to

burns and allergic reactions.[7]

[8][10]

Body
Chemical-resistant lab coat or

apron

Shields the body from

accidental spills and splashes.

[8][9]

Respiratory
Full-face respirator with an

appropriate acid gas cartridge

Necessary in areas with

potential for vapor exposure to

prevent respiratory irritation.[7]

Feet
Closed-toe, chemical-resistant

footwear

Protects feet from spills.[10]

[11]
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Donning and Doffing PPE Workflow
The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On)

Doffing (Taking Off)

1. Lab Coat/Apron 2. Respirator 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat/Apron 4. Respirator

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing PPE.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict, step-by-step protocol is paramount for the safe handling of

Cyanomethanesulfonyl chloride.

Preparation and Engineering Controls:

Always handle Cyanomethanesulfonyl chloride within a certified chemical fume hood to

minimize inhalation exposure.[8]

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been tested within the last month.[8]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials such as water, bases, alcohols, and amines.[7]

Handling the Chemical:

Before use, visually inspect the container for any signs of damage or leakage.
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When transferring the chemical, use only compatible equipment (e.g., glass or corrosion-

resistant materials).

Avoid generating aerosols or vapors.[12]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling, even if

no direct contact occurred.[12]

Decontaminate all work surfaces after use. A solution of sodium bicarbonate can be used

to neutralize any residual acid from potential hydrolysis.[8]

Emergency Response Plan: Spills and Exposures
In the event of an emergency, a swift and informed response is crucial to mitigate harm.

Emergency Response Flowchart
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Emergency Event

Chemical Spill Personal Exposure

Evacuate Immediate Area Eye Contact Skin Contact Inhalation

Alert Colleagues & Supervisor

Assess Severity

Small Spill
(Manageable)

Large Spill
(Unmanageable)

Absorb with Inert Material
(e.g., sand, vermiculite) Contact EH&S

Neutralize with Sodium Bicarbonate

Collect into Hazardous Waste Container

Decontaminate Spill Area

Flush Eyes for 15 min at Eyewash Station Remove Contaminated Clothing

Move to Fresh Air

Seek Immediate Medical Attention

Use Safety Shower for 15 min

Click to download full resolution via product page

Caption: Flowchart for emergency response to spills and exposures.
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Detailed Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[13][14] Seek

immediate medical attention.[13]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.[13] Use a safety shower if the contact area is large.

[13] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[15]

Spill:

For small spills, absorb the material with a non-combustible absorbent material like sand

or vermiculite.[8] Do not use combustible materials like sawdust.[16] Carefully neutralize

the area with a dilute solution of sodium bicarbonate.[8]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EH&S) department immediately.[8]

Disposal Plan: Managing Cyanomethanesulfonyl
Chloride Waste
Proper disposal of Cyanomethanesulfonyl chloride and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.fishersci.com/store/msds?partNumber=AC125641000&productDescription=METHANESULFONYL+CHLORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125641000&productDescription=METHANESULFONYL+CHLORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.horiazonchemical.com/safe-handling-and-storage-of-methanesulfonyl-chloride-mscl-best-practices/
https://pdf.benchchem.com/12515/Essential_Guide_to_the_Safe_Disposal_of_Methanesulfonyl_Chloride.pdf
https://www.horiazonchemical.com/safe-handling-and-storage-of-methanesulfonyl-chloride-mscl-best-practices/
https://www.horiazonchemical.com/safe-handling-and-storage-of-methanesulfonyl-chloride-mscl-best-practices/
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate Waste

Unused/Expired Chemical

Contaminated Materials
(PPE, absorbents)

Neutralize Small Amounts
(if permissible and safe)

Collect in Designated
Hazardous Waste Container

Label Container Clearly
('Hazardous Waste', chemical name)

Store in Secondary Containment
in a Designated Area

Arrange for Pickup by
Certified Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of chemical waste.

Disposal Protocol
Waste Segregation: Do not mix Cyanomethanesulfonyl chloride waste with other waste

streams.[16]
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Containerization: All waste, including contaminated PPE and spill cleanup materials, must be

collected in a designated, properly labeled, and sealed hazardous waste container.[5][16]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: Cyanomethanesulfonyl chloride.

Storage: Store the sealed waste container in a designated satellite accumulation area, within

secondary containment, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EH&S

department or a certified hazardous waste disposal contractor.[5][16] Do not attempt to

dispose of this chemical down the drain.[5][12]

By adhering to these protocols, you contribute to a safer laboratory environment for yourself

and your colleagues. This guide should be a living document, reviewed and updated as new

information becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. Cyanomethanesulfonyl chloride | 27869-04-1 [chemicalbook.com]

3. Cyanomethanesulfonyl chloride CAS#: 27869-04-1 [m.chemicalbook.com]

4. Buy (3-Cyanophenyl)methanesulfonyl chloride | 56106-01-5 [smolecule.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. Cyanomethanesulfonyl chloride | C2H2ClNO2S | CID 13142426 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. nbinno.com [nbinno.com]

8. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices –
HoriazonChemical [horiazonchemical.com]

9. trimaco.com [trimaco.com]

10. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

11. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]

12. merckmillipore.com [merckmillipore.com]

13. safety.fsu.edu [safety.fsu.edu]

14. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

15. fishersci.com [fishersci.com]

16. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Handling of
Cyanomethanesulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2407661#personal-protective-equipment-for-
handling-cyanomethanesulfonyl-chloride]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b2407661?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/cyanomethanesulfonyl-chloride-dic792656.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32926994.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB32926994_EN.htm
https://www.smolecule.com/products/s1902288
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:55:19~~Methanesulfonyl%20chloride~~
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://www.nbinno.com/article/other-organic-chemicals/safety-first-handling-sulfuryl-chloride-in-industrial-settings-uf
https://www.horiazonchemical.com/safe-handling-and-storage-of-methanesulfonyl-chloride-mscl-best-practices/
https://www.horiazonchemical.com/safe-handling-and-storage-of-methanesulfonyl-chloride-mscl-best-practices/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.merckmillipore.com/Web-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-806021&DocumentType=MSD&DocumentId=806021_SDS_NZ_EN.PDF&DocumentUID=355045314&Language=EN&Country=NZ&Origin=PDP
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.fishersci.com/store/msds?partNumber=AC125641000&productDescription=METHANESULFONYL+CHLORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pdf.benchchem.com/12515/Essential_Guide_to_the_Safe_Disposal_of_Methanesulfonyl_Chloride.pdf
https://www.benchchem.com/product/b2407661#personal-protective-equipment-for-handling-cyanomethanesulfonyl-chloride
https://www.benchchem.com/product/b2407661#personal-protective-equipment-for-handling-cyanomethanesulfonyl-chloride
https://www.benchchem.com/product/b2407661#personal-protective-equipment-for-handling-cyanomethanesulfonyl-chloride
https://www.benchchem.com/product/b2407661#personal-protective-equipment-for-handling-cyanomethanesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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